Tetraphosphorus decaoxide
Overview
Description
Tetraphosphorus decaoxide is a chemical compound with the molecular formula P4O10 . It is a white crystalline solid and is the anhydride of phosphoric acid . The molecular weight of P4O10 is 283.8890 .
Synthesis Analysis
This compound is formed during combustion reactions of elemental phosphorus or substances where phosphorus is present . It can be synthesized by heating white phosphorus in the presence of an excess amount of oxygen .
Molecular Structure Analysis
The structure of P4O10 is closely related to the corresponding anhydride of phosphorous acid, P4O6 . The structure of the P4O10 cage is reminiscent of adamantane with Td symmetry point group .
Chemical Reactions Analysis
This compound reacts with water to form phosphoric acid , a major industrial acid. The reaction can be represented as follows: P4O10(s) + 6H2O(l) → 4H3PO4(aq) .
Physical and Chemical Properties Analysis
P4O10 appears as a white crystalline solid . It has a melting point of 422°C and a boiling point of 605°C . The density of P4O10 is 2300 kg/m³ . It is a powerful desiccant and dehydrating agent .
Scientific Research Applications
Vibrational Analysis and Spectroscopy
Tetraphosphorus decaoxide (P4O10) has been studied for its vibrational properties using various quantum chemistry codes. The analysis includes infrared and Raman spectroscopy, contributing to a better understanding of its vibrational motions and electron distribution in molecular orbitals (Jensen et al., 2003).
Solid-State NMR Spectroscopy
The solid-state MAS-NMR spectra of this compound were analyzed, revealing unexpected splittings indicating higher local symmetry. This provides valuable information about its geometry and structural properties (Jeschke et al., 1998).
Polymer Modification
This compound has been used in modifying various carbohydrate polymers, impacting sulfur and phosphorus content and ratios in the materials. This has applications in the field of material science and chemistry (Yalpani, 1992).
Synthesis and Catalysis
The compound has been used in the synthesis of multifunctional dithioesters and as a catalyst in various chemical reactions. These applications are significant in the field of synthetic chemistry and materials science (Duréault et al., 2004).
Zeolite Synthesis
This compound plays a role in the synthesis of high-silica zeolites, contributing to the study of nanoparticle connectivity and hydrolysis processes. This has implications in material science, especially in the area of zeolite research (Eilertsen et al., 2012).
Medical Applications
Research indicates that this compound may have applications in medical fields, such as wound healing and antiviral activities. Its properties have been studied for enhancing oxygen supply in wounds and showing antiviral effects against various viruses (Weiler-mithoff et al., 1989); (Dargan & Subak-Sharpe, 1992).
Chemical Kinetics and Catalysis
The oxidation of tetraphosphorus by oxygen in alcohols, in the presence of iodine and sodium nitrite, has been studied. This research contributes to understanding the kinetics and mechanism of catalytic reactions involving this compound (Dorfman et al., 1996).
Mechanism of Action
Safety and Hazards
Future Directions
Future research on P4O10 could focus on its reactivity and potential applications in various fields. For instance, understanding the nature of chemical bonding, stability, and reactivity of phosphorus oxides is important for their polymerization processes, technological applications as a basis in zeotypes, glasses, or semiconductors, and the formation of ozonide from phosphorus oxides .
Properties
CAS No. |
16752-60-6 |
---|---|
Molecular Formula |
P2O5 O10P4 |
Molecular Weight |
283.89 g/mol |
IUPAC Name |
2,4,6,8,9,10-hexaoxa-1λ5,3λ5,5λ5,7λ5-tetraphosphatricyclo[3.3.1.13,7]decane 1,3,5,7-tetraoxide |
InChI |
InChI=1S/O10P4/c1-11-5-12(2)8-13(3,6-11)10-14(4,7-11)9-12 |
InChI Key |
DLYUQMMRRRQYAE-UHFFFAOYSA-N |
SMILES |
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3 |
Canonical SMILES |
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3 |
density |
Relative density (water = 1): 2.4 |
melting_point |
340 °C |
1314-56-3 | |
physical_description |
HYGROSCOPIC WHITE CRYSTALS OR POWDER. |
solubility |
Solubility in water: reaction |
Synonyms |
P2O5 phosphoric anhydride phosphorus pentoxide |
Origin of Product |
United States |
Synthesis routes and methods I
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Synthesis routes and methods IV
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Synthesis routes and methods V
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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